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Compound of Interest

Compound Name: 6-Methylheptan-2-one

Cat. No.: B042224

An In-depth Technical Guide to 6-Methylheptan-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 6-
Methylheptan-2-one, a branched aliphatic ketone. The information is presented in a structured
format to facilitate easy access and comparison for research and development purposes.

Chemical Structure and Molecular Properties

6-Methylheptan-2-one is a ketone with the chemical formula CsH160.[1][2] Its structure
consists of a heptane backbone with a methyl group at the sixth carbon and a ketone functional
group at the second position.

Structural Formula:
The two-dimensional structure of 6-Methylheptan-2-one can be represented as follows:
A simplified skeletal structure is commonly used for representation in organic chemistry:

Physicochemical Data

The key quantitative data for 6-Methylheptan-2-one are summarized in the table below for
easy reference and comparison.
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Property Value Source
Molecular Formula CsH160 [L][2][3][4][5]
Molecular Weight 128.21 g/mol [L1[31[41[5]
CAS Number 928-68-7 [11[4][6]
Appearance Colorless liquid [61[7]

Boiling Point 171 °C [1][4]
SMILES CC(C)CCCC(=0)C [1]

Logical Representation of Chemical Identity

The following diagram illustrates the logical relationship between the different identifiers for 6-
Methylheptan-2-one.

6-Methylheptan-2-one

is registered as is represented by

Molecular Formula Molecular Weight CAS Number
C8H160 128.21 g/mol 928-68-7

Figure 1: Chemical Identifiers for 6-Methylheptan-2-one

Click to download full resolution via product page

Caption: Figure 1: Chemical Identifiers for 6-Methylheptan-2-one

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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